2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one

• CAS RN: 2274275-70-4
• Molecular Formula: C9H12F3NO2
• Molecular Weight: 223.2

Description

2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one, also known as F-TFEA, is a synthetic organic compound with a wide range of applications in research and development. F-TFEA is a fluorinated derivative of the natural compound spiro[3.5]nonane, which is found in a variety of organisms. It has been used in a variety of scientific research applications, including drug development, materials science, and biochemistry.

Scientific Research Applications

2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one has been used in a variety of scientific research applications. It has been used in drug development as a potential drug target, as well as in materials science as a catalyst and as a polymerization agent. In biochemistry, 2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one has been used as a model compound to study the structure and reactivity of spiro[3.5]nonane derivatives.

Mechanism of Action

The mechanism of action of 2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one is not yet fully understood. However, it is believed that 2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one acts as a proton donor, donating a proton to the spiro[3.5]nonane ring system. This protonation increases the reactivity of the spiro[3.5]nonane ring system, allowing it to undergo a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one are not yet fully understood. However, it is believed that 2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one may have an effect on the metabolism of spiro[3.5]nonane derivatives, as well as on the activity of enzymes involved in the metabolism of spiro[3.5]nonane derivatives.

Advantages and Limitations for Lab Experiments

2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one has a number of advantages and limitations for use in laboratory experiments. The main advantage of 2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one is its high reactivity, which makes it a versatile compound for use in a variety of scientific research applications. However, 2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one is expensive and has a low solubility in water, which can make it difficult to use in experiments. Additionally, 2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one is a toxic compound, and proper safety precautions must be taken when handling it.

Future Directions

There are a number of potential future directions for the use of 2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one. It could be used to develop new drugs, as a catalyst in organic synthesis, as a polymerization agent, or as a model compound for studying the structure and reactivity of spiro[3.5]nonane derivatives. Additionally, 2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one could be used to study the biochemical and physiological effects of spiro[3.5]nonane derivatives. Finally, 2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one could be used to develop new methods for synthesizing spiro[3.5]nonane derivatives.

Synthesis Methods

2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one can be synthesized using a variety of methods, including the Wittig reaction, the Grignard reaction, and the Wittig-Horner reaction. The Wittig reaction is the most commonly used method for synthesizing 2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one, as it is cost-effective and has a high yield. The Grignard reaction and the Wittig-Horner reaction are also viable methods for synthesizing 2,2,2-trifluoro-1-{8-oxa-5-azaspiro[3.5]nonan-5-yl}ethan-1-one, but they require more expensive reagents and have lower yields.